Cas no 99159-87-2 ((2R)-3-Hydroxyisovaleroyl Carnitine)

• Product Name: (2R)-3-Hydroxyisovaleroyl Carnitine
• CAS No: 99159-87-2
• MF: C₁₂H₂₃NO₅
• MW: 261.314724206924
• CID: 1002785
• Update Time: 2025-06-08

(2R)-3-Hydroxyisovaleroyl Carnitine Chemical and Physical Properties

Names and Identifiers

• Hydroxyisovaleroyl Carnitine
• (2R)-3-Hydroxyisovaleroyl Carnitine
• 3-hydroxy-3-(3-methylbutanoyloxy)-4-(trimethylazaniumyl)butanoate
• (2R)-3-Carboxy-2-(3-hydroxy-3-methyl-1-oxobutoxy)-N,N,N-trimethyl-1-propanaminium inner salt

• Inchi： 1S/C12H23NO5/c1-9(2)6-11(16)18-12(17,7-10(14)15)8-13(3,4)5/h9,17H,6-8H2,1-5H3
• InChI Key： DHRNMNHPSWBJEN-UHFFFAOYSA-N
• SMILES： O(C(CC(C)C)=O)C(CC(=O)[O-])(C[N+](C)(C)C)O

Experimental Properties

• Optical Activity: [α]/D -17.0±2.0°, c = 0.1 in H2O

(2R)-3-Hydroxyisovaleroyl Carnitine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl carnitines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Acyl carnitines

Additional information on (2R)-3-Hydroxyisovaleroyl Carnitine

Comprehensive Analysis of (2R)-3-Hydroxyisovaleroyl Carnitine (CAS No. 99159-87-2): A Key Metabolite in Human Metabolism

In the realm of biochemical research and nutritional science, (2R)-3-Hydroxyisovaleroyl Carnitine (CAS No. 99159-87-2) has emerged as a critical metabolite with multifaceted roles in human physiology. This compound, often abbreviated as 3-HIV-Carnitine, is a derivative of L-carnitine and plays a pivotal role in mitochondrial fatty acid oxidation and energy metabolism. Its structural uniqueness, characterized by the (2R)-stereochemistry and hydroxyisovaleroyl moiety, distinguishes it from other carnitine conjugates, making it a subject of intense scientific scrutiny.

The growing interest in (2R)-3-Hydroxyisovaleroyl Carnitine is fueled by its association with metabolic disorders, such as organic acidemias and mitochondrial dysfunction. Recent studies highlight its potential as a biomarker for branched-chain amino acid (BCAA) metabolism anomalies, particularly in conditions like maple syrup urine disease (MSUD). This aligns with the current trend in precision medicine, where researchers are leveraging metabolomics to identify novel diagnostic tools and therapeutic targets.

From a biochemical perspective, 99159-87-2 is synthesized via the conjugation of 3-hydroxyisovaleric acid with L-carnitine, a process mediated by carnitine acyltransferases. This reaction is essential for the transport of hydroxyisovaleroyl-CoA into mitochondria, where it undergoes β-oxidation to generate ATP. Disruptions in this pathway, as seen in inborn errors of metabolism (IEMs), can lead to the accumulation of toxic intermediates, underscoring the compound's diagnostic relevance.

The therapeutic potential of (2R)-3-Hydroxyisovaleroyl Carnitine extends beyond diagnostics. In the context of sports nutrition and performance enhancement, researchers are exploring its role in optimizing energy utilization during prolonged physical activity. Athletes and fitness enthusiasts increasingly search for "natural ergogenic aids" and "carnitine supplements for endurance", reflecting the compound's popularity in nutraceutical applications. However, rigorous clinical trials are needed to validate these claims.

Analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) have revolutionized the detection of 99159-87-2 in biological samples. This advancement supports the compound's utility in newborn screening programs for metabolic disorders, a topic gaining traction in public health discussions. Parents and healthcare providers frequently inquire about "early signs of metabolic diseases in infants" and "advanced neonatal diagnostic methods", emphasizing the societal impact of this research.

In conclusion, (2R)-3-Hydroxyisovaleroyl Carnitine (CAS No. 99159-87-2) represents a nexus between basic biochemistry and translational medicine. Its dual role as a metabolic intermediate and diagnostic marker positions it at the forefront of personalized healthcare innovations. Future studies may unravel its therapeutic applications, particularly in mitochondrial health and age-related metabolic decline, areas of high public interest as global populations age.